Cas no 1547491-36-0 (N,N-Di([1,1'-biphenyl]-4-yl)-9,9-diphenyl-9H-fluoren-4-amine)

• Product Name: N,N-Di([1,1'-biphenyl]-4-yl)-9,9-diphenyl-9H-fluoren-4-amine
• CAS No: 1547491-36-0
• MF: C₄₉H₃₅N
• MW: 637.80891251564
• CID: 4733062
• PubChem ID: 90026095
• Update Time: 2025-10-28

N,N-Di([1,1'-biphenyl]-4-yl)-9,9-diphenyl-9H-fluoren-4-amine Chemical and Physical Properties

Names and Identifiers

• N,N-Di([1,1'-biphenyl]-4-yl)-9,9-diphenyl-9H-fluoren-4-amine
• N,N-bis([1,1'-biphenyl]-4-YL)-9,9-diphenyl-9H-fluoren-4-amine
• 1547491-36-0
• 9,9-diphenyl-N,N-bis(4-phenylphenyl)fluoren-4-amine
• G64018
• SCHEMBL15550282

• Inchi： 1S/C49H35N/c1-5-16-36(17-6-1)38-28-32-42(33-29-38)50(43-34-30-39(31-35-43)37-18-7-2-8-19-37)47-27-15-26-46-48(47)44-24-13-14-25-45(44)49(46,40-20-9-3-10-21-40)41-22-11-4-12-23-41/h1-35H
• InChI Key： SQYTVGCILBVCJQ-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C2C=CC=CC=2)=CC=1)(C1C=CC(C2C=CC=CC=2)=CC=1)C1C=CC=C2C=1C1C=CC=CC=1C2(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 637.276950121g/mol
• Monoisotopic Mass: 637.276950121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 50
• Rotatable Bond Count: 7
• Complexity: 967
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.2
• Topological Polar Surface Area: 3.2

Additional information on N,N-Di([1,1'-biphenyl]-4-yl)-9,9-diphenyl-9H-fluoren-4-amine

N,N-Di([1,1'-biphenyl]-4-yl)-9,9-diphenyl-9H-fluoren-4-amine (CAS No. 1547491-36-0): An Overview of Its Structure, Properties, and Applications

N,N-Di([1,1'-biphenyl]-4-yl)-9,9-diphenyl-9H-fluoren-4-amine (CAS No. 1547491-36-0) is a complex organic compound that has garnered significant attention in the fields of materials science and organic electronics due to its unique structural and electronic properties. This compound belongs to the class of fluorene derivatives, which are widely studied for their potential applications in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other advanced electronic devices.

The molecular structure of N,N-Di([1,1'-biphenyl]-4-yl)-9,9-diphenyl-9H-fluoren-4-amine is characterized by a central fluorene core substituted with biphenyl groups at the 9,9 positions and amine groups at the 4-position. The fluorene core provides a rigid and planar structure, which is crucial for efficient π-electron delocalization and charge transport. The biphenyl substituents enhance the solubility and processability of the compound, making it suitable for various solution-based fabrication techniques.

Recent studies have highlighted the exceptional photophysical properties of N,N-Di([1,1'-biphenyl]-4-yl)-9,9-diphenyl-9H-fluoren-4-amine. Its high fluorescence quantum yield and excellent thermal stability make it an attractive candidate for use in OLEDs. In particular, the compound exhibits strong blue emission with a high color purity, which is highly desirable for display applications. Researchers have reported that devices incorporating this material show improved efficiency and longer operational lifetimes compared to those using traditional blue emitters.

Beyond OLEDs, N,N-Di([1,1'-biphenyl]-4-yl)-9,9-diphenyl-9H-fluoren-4-amine has also been explored for its potential in organic photovoltaic (OPV) applications. The compound's ability to form stable and ordered thin films through solution processing techniques makes it a promising candidate for use as an active layer in OPVs. Studies have demonstrated that devices incorporating this material exhibit enhanced power conversion efficiencies due to its favorable energy levels and charge transport properties.

In addition to its applications in electronic devices, N,N-Di([1,1'-biphenyl]-4-yl)-9,9-diphenyl-9H-fluoren-4-amine has been investigated for its potential use in chemical sensing and bioimaging. The compound's strong fluorescence and high photostability make it suitable for developing highly sensitive and selective sensors for various analytes. Furthermore, its biocompatibility and low cytotoxicity have led to its exploration as a fluorescent probe for cellular imaging applications.

The synthesis of N,N-Di([1,1'-biphenyl]-4-yl)-9,9-diphenyl-9H-fluoren-4-amine typically involves a multi-step process that includes the formation of the fluorene core followed by the introduction of the biphenyl substituents and amine groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, paving the way for its broader commercialization.

In conclusion, N,N-Di([1,1'-biphenyl]-4-yl)-9,9-diphenyl-9H-fluoren-4-amine (CAS No. 1547491-36-0) is a versatile organic compound with a wide range of potential applications in materials science and organic electronics. Its unique structural features and excellent photophysical properties make it an attractive candidate for use in OLEDs, OPVs, chemical sensing, and bioimaging. Ongoing research continues to uncover new possibilities for this fascinating material, further solidifying its importance in the field.